Cas no 79903-04-1 (N-butyl-2-nitrobenzamide)

• Product name: N-butyl-2-nitrobenzamide
• CAS No: 79903-04-1
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 2154561
• PubChem ID: 2164442

N-butyl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-nitrobenzamide
• DB-371446
• DTXCID10317797
• AKOS002954181
• DTXSID40366758
• 79903-04-1
• 5352-10-3
• SR-01000206455-1
• STK417269
• SR-01000206455
• SCHEMBL4960015

• Inchi： InChI=1S/C11H14N2O3/c1-2-3-8-12-11(14)9-6-4-5-7-10(9)13(15)16/h4-7H,2-3,8H2,1H3,(H,12,14)
• InChI Key： YRNIXNMRAQAEON-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 222.10044231Da
• Monoisotopic Mass: 222.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9Ų
• XLogP3: 1.5